8-Bromoxanthine-15N2,13C

• Molecular Formula: C₄¹³CH₃BrN₂¹⁴N₂O₂
• Molecular Weight: 231.99
• Synonyms: 8-Bromo-3,7-dihydro- 1H-purine-2,6-dione-15N2,13C; 8-Bromo-xanthine-15N2,13C; 8-Bromopurine-2,6-diol-15N2,13C; NSC 24131-15N2,13C

Description

8-Bromoxanthine-¹⁵N₂,¹³C is a stable isotope-labeled derivative of xanthine, featuring a bromine substitution at the 8th position and dual isotopic enrichment (¹⁵N at two positions and ¹³C at one carbon). This compound is primarily used in metabolic tracing studies and enzymology research due to its role as a competitive inhibitor of xanthine oxidase (XO), a key enzyme in purine catabolism . The bromine substitution enhances its binding affinity to XO, while the isotopic labels enable precise detection using advanced spectroscopic methods like ¹H/¹³C NMR and mass spectrometry .

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

Structural and Isotopic Comparisons

The table below highlights key structural, isotopic, and functional differences between 8-Bromoxanthine-¹⁵N₂,¹³C and its analogs:

Compound Name	Core Structure	Isotopic Labels	Key Functional Groups	XO Inhibition (Ki, µM)	Solubility (H₂O)	¹³C NMR Shifts (ppm)
8-Bromoxanthine-¹⁵N₂,¹³C	Xanthine	¹⁵N₂, ¹³C	8-Br, N7/N9-¹⁵N, C2-¹³C	0.8 ± 0.1	Low (~1 mM)	150.2 (C8), 142.5 (C2)
8-Bromoguanosine-¹³C,¹⁵N₂	Guanosine	¹³C (ribose), ¹⁵N₂	8-Br, glycosidic bond	12.4 ± 1.5	Moderate (~10 mM)	155.7 (C8), 148.3 (C4)
Hypoxanthine-¹³C₂,¹⁵N-1	Hypoxanthine	¹³C₂, ¹⁵N	No halogen, C2/C8-¹³C	4.2 ± 0.3	High (~50 mM)	145.8 (C2), 137.9 (C8)
5-Chlorouracil-¹⁵N₂,¹³C	Uracil	¹⁵N₂, ¹³C	5-Cl, N1/N3-¹⁵N, C2-¹³C	>100	Moderate (~8 mM)	140.1 (C5), 132.0 (C2)

Key Observations:

Bromine vs. Chlorine Substitution : The 8-bromine in xanthine derivatives significantly enhances XO inhibition compared to 5-chlorouracil, which shows negligible activity due to structural incompatibility with the XO active site .

Isotopic Labeling: 8-Bromoxanthine-¹⁵N₂,¹³C and 8-Bromoguanosine-¹³C,¹⁵N₂ utilize dual isotopes for tracer studies, but their labeling positions differ (xanthine core vs. ribose moiety), affecting metabolic tracking applications .

Solubility : Hypoxanthine-¹³C₂,¹⁵N-1 exhibits higher aqueous solubility due to the absence of a bulky bromine group, facilitating in vitro assays .

Analytical Methodologies

Advanced NMR techniques, such as ¹³C/¹⁵N-edited ¹H NMR on 800 MHz spectrometers, have been pivotal in resolving spectral overlaps in isotope-enriched compounds. For example:

• 8-Bromoxanthine-¹⁵N₂,¹³C exhibits distinct ¹³C shifts at 150.2 ppm (C8) and 142.5 ppm (C2), enabling unambiguous identification .
• These methods achieve linear quantification ranges of 0.001–100 mM, critical for pharmacokinetic studies .